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molecular formula C6H6BrNOS B8543724 2-Bromo-4-methanesulfinyl-pyridine

2-Bromo-4-methanesulfinyl-pyridine

Cat. No. B8543724
M. Wt: 220.09 g/mol
InChI Key: FOQVLLGLXMIHTN-UHFFFAOYSA-N
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Patent
US08569292B2

Procedure details

The title compound was prepared from 2-bromo-4-methylsulfanyl-pyridine following a procedure analogous to that described for 5-bromo-2-methanesulfinyl-pyridine in Example 182. Mass spectrum (ESI+): m/z=220/222 (Br) [M+H]+.
Name
2-bromo-4-methylsulfanyl-pyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
5-bromo-2-methanesulfinyl-pyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:7]=[C:6]([S:8][CH3:9])[CH:5]=[CH:4][N:3]=1.BrC1C=CC(S(C)=[O:18])=NC=1>>[Br:1][C:2]1[CH:7]=[C:6]([S:8]([CH3:9])=[O:18])[CH:5]=[CH:4][N:3]=1

Inputs

Step One
Name
2-bromo-4-methylsulfanyl-pyridine
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC1=NC=CC(=C1)SC
Step Two
Name
5-bromo-2-methanesulfinyl-pyridine
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC=1C=CC(=NC1)S(=O)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
BrC1=NC=CC(=C1)S(=O)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.